Cas no 57576-31-5 ((24S)-Cycloartane-3,24,25-triol 24,25-acetonide)

• Product Name: (24S)-Cycloartane-3,24,25-triol 24,25-acetonide
• CAS No: 57576-31-5
• Molecular Formula: C₃₃H₅₆O₃
• Molecular Weight: 500.796
• CID: 837637
• PubChem ID: 91895423

(24S)-Cycloartane-3,24,25-triol 24,25-acetonide Properties

Names and Identifiers

• (24S)-Cycloartane-3,24,25-triol 24,25-acetonide
• Cycloartane-3,24,25-triol 24,25-
• Cycloartane-3,24,25-triol 24,25-acetonide
• (1S,3R,6S,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-15-[(2R)-4-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]butan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• DTXSID801126055
• 9,19-Cyclolanostane-3,24,25-triol, cyclic 24,25-(1-methylethylidene acetal), (3I(2),24S)-
• (24S)cycloartane-3,24,25-triol 24,25-acetonide
• 57576-31-5
• FS-10040
• 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene, 9,19-cyclolanostane-3,24,25-triol deriv.
• J-500615
• AKOS032962158
• [ "" ]

• InChIKey： NHOVENLMJPWCSK-YKTJEFOOSA-N
• Inchi： InChI=1S/C33H56O3/c1-21(10-13-26-28(4,5)36-29(6,7)35-26)22-14-16-31(9)24-12-11-23-27(2,3)25(34)15-17-32(23)20-33(24,32)19-18-30(22,31)8/h21-26,34H,10-20H2,1-9H3/t21-,22-,23+,24+,25+,26+,30-,31+,32-,33+/m1/s1
• SMILES： C[C@H](CC[C@H]1C(OC(O1)(C)C)(C)C)[C@H]2CC[C@@]3([C@@]2(CC[C@]45[C@H]3CC[C@@H]6[C@]4(C5)CC[C@@H](C6(C)C)O)C)C

Computed Properties

• Exact Mass: 500.42300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 500.42294564g/mol
• Heavy Atom Count: 36
• Complexity: 907
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• LogP: 8.13280
• PSA: 38.69000
• Boiling Point: 552.5±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.4 mmHg at 25°C
• Flash Point: 287.9±23.2 °C
• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives